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Compound of Interest

Compound Name: PD 135158

Cat. No.: B15616566

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of PD 135158, a
potent and selective antagonist of the Cholecystokinin 2 Receptor (CCK2R), in cell culture
experiments. The provided methodologies focus on assessing its impact on cell proliferation
and apoptosis, key considerations for cancer research and drug development.

Introduction

PD 135158 is a non-peptide, tryptophan-based antagonist of the CCK2 receptor. The CCK2
receptor, a G-protein coupled receptor, is primarily found in the brain and gastrointestinal tract.
Its activation by ligands such as cholecystokinin (CCK) and gastrin triggers downstream
signaling cascades, including the PLC/Ca2+/PKC, MAPK, and PI3K/AKT pathways, which are
known to play crucial roles in cell proliferation, survival, and migration.[1][2] Given the
involvement of these pathways in cancer progression, CCK2R has emerged as a potential
therapeutic target, and antagonists like PD 135158 are valuable tools for investigating its role in
cancer biology.
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Product Name PD 135158

(R)-1-[[2-[[(3-Indolylcarbonyl)amino]methyl]-1-
Chemical Name 0x0-3-(2-phenylethyl)propyllamino]acetyl]-4-
piperidinecarboxylic acid

Molecular Formula C32H38N405

Molecular Weight 574.67 g/mol

Target Cholecystokinin 2 Receptor (CCK2R)
Mechanism of Action Competitive Antagonist

Physicochemical and Handling Properties

Property Information Source
Solubility Soluble in DMSO (=20 mg/mL)  [3]
) Store at -20°C for long-term )
Storage (Solid) N General laboratory practice
stability.

Store in aliquots at -20°C or
Storage (Stock Solution) -80°C to avoid repeated General laboratory practice

freeze-thaw cycles.

Quantitative Data

The inhibitory effect of PD 135158 on CCK2R has been quantified in various cell-based
assays. The half-maximal inhibitory concentration (IC50) is a key parameter to determine the

potency of the antagonist.
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Cell Line Assay IC50 (nM) Source

Inhibition of gastrin-
Rat ECL cells evoked pancreastatin 76 [21[4]
secretion

_ _ No significant
HT-29 (Human Colon Cell Proliferation o )
antiproliferative effect [5]
Cancer) Assay
observed

Note: The effect of PD 135158 on cell proliferation appears to be cell-type specific. It is crucial
to determine the optimal concentration for your specific cell line and experimental conditions.

Experimental Protocols
Preparation of PD 135158 Stock Solution

Materials:

o PD 135158 powder

e Dimethyl sulfoxide (DMSO), sterile

» Sterile, nuclease-free microcentrifuge tubes
Protocol:

» Based on the desired stock concentration (e.g., 10 mM), calculate the required amount of PD
135158 and DMSO.

o Aseptically weigh the PD 135158 powder and transfer it to a sterile microcentrifuge tube.
e Add the calculated volume of sterile DMSO to the tube.

» Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., in a 37°C
water bath) may aid dissolution.

 Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize
freeze-thaw cycles.
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o Store the aliquots at -20°C or -80°C.

Note: The final concentration of DMSO in the cell culture medium should be kept low (ideally <
0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final
DMSO concentration) must be included in all experiments.

Cell Proliferation Assay using CCK-8

This protocol describes how to assess the effect of PD 135158 on the proliferation of CCK2R-
expressing cancer cells (e.g., AGS gastric cancer cells or PANC-1 pancreatic cancer cells) in
the presence of a CCK2R agonist like gastrin.

Materials:

o CCK2R-expressing cancer cells (e.g., AGS, PANC-1)

o Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)
e PD 135158 stock solution (e.g., 10 mM in DMSO)

e Gastrin (or another CCK2R agonist)

o 96-well cell culture plates

e Cell Counting Kit-8 (CCK-8)

e Microplate reader

Protocol:

o Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 puL of complete
medium and incubate for 24 hours.

o Prepare serial dilutions of PD 135158 in culture medium from the stock solution.

e Pre-treat the cells by adding 50 pL of the diluted PD 135158 solutions to the respective wells.
Include a vehicle control (medium with DMSO). Incubate for 1-2 hours.
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e Prepare a solution of the CCK2R agonist (e.g., gastrin) at a concentration that induces
proliferation (to be determined empirically, e.g., 10 nM).

e Add 50 pL of the agonist solution to the wells already containing PD 135158. For the
negative control wells, add 50 pL of medium.

 Incubate the plate for the desired period (e.g., 24, 48, or 72 hours).
e Add 10 pL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.
e Measure the absorbance at 450 nm using a microplate reader.

o Calculate the percentage of cell viability relative to the control (agonist-treated cells without
PD 135158).

Apoptosis Assay using Annexin V/PI Staining and Flow
Cytometry

This protocol details the detection of apoptosis induced by the inhibition of CCK2R signaling
with PD 135158.

Materials:

o CCK2R-expressing cancer cells

o Complete cell culture medium

e PD 135158 stock solution

e Gastrin (or another CCK2R agonist)

o 6-well cell culture plates

e Annexin V-FITC/Propidium lodide (PI) Apoptosis Detection Kit
e Flow cytometer

Protocol:
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e Seed cells in 6-well plates at an appropriate density to reach 70-80% confluency at the time
of analysis.

o After 24 hours, treat the cells with PD 135158 at various concentrations in the presence of a
CCKZ2R agonist (e.g., gastrin) for a predetermined time (e.g., 24 or 48 hours). Include
appropriate controls (untreated, vehicle, agonist alone).

o Harvest the cells by trypsinization and collect the culture supernatant (to include floating
apoptotic cells).

e Wash the cells twice with cold PBS and centrifuge at 300 x g for 5 minutes.

o Resuspend the cell pellet in 1X binding buffer provided in the apoptosis detection kit to a
concentration of 1 x 1076 cells/mL.

e Transfer 100 pL of the cell suspension (1 x 105 cells) to a flow cytometry tube.

e Add 5 pL of Annexin V-FITC and 5 pL of PI solution to the cell suspension.

o Gently vortex the tubes and incubate for 15 minutes at room temperature in the dark.
e Add 400 pL of 1X binding buffer to each tube.

» Analyze the samples by flow cytometry within 1 hour. Live cells will be negative for both
Annexin V and PI, early apoptotic cells will be Annexin V positive and PI negative, and late
apoptotic/necrotic cells will be positive for both.

Signaling Pathway and Experimental Workflow
Diagrams

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15616566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Extracellular

Gastrin / CCK

Activates

Intracellular

PD 135158

Cell Membsape

Inhibits

CCK2R

PKC MAPK Pathway Cell Proliferation
(ERK)
Gq PLC IP3 & DAG /

Ga12/13 PIBK/AKT Pathway "A’;‘;g‘t‘;’s‘igf

Click to download full resolution via product page

Caption: CCK2R Signaling Pathway and Inhibition by PD 135158.
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Caption: General Experimental Workflow for PD 135158 Cell-Based Assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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